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Compound of Interest

Compound Name: Dahurinol

Cat. No.: B1515292 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides essential, step-by-step guidance for the safe

disposal of Dahurinol, a natural triterpenoid compound. Adherence to these procedures will

help maintain a safe working environment and ensure compliance with waste management

regulations.

Dahurinol: Key Data for Handling and Disposal
The following table summarizes essential quantitative data for Dahurinol, pertinent to its safe

handling and disposal. This information is critical for risk assessment and for determining the

appropriate disposal pathway.
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Property Value Reference

CAS Number 38908-87-1 [1][2]

Molecular Formula C30H48O5 [1][2]

Molecular Weight 488.70 g/mol [2]

Appearance White to off-white solid [2]

Storage

4°C, sealed storage, away

from moisture and light. In

solvent: -80°C for 6 months;

-20°C for 1 month.

[2]

Experimental Protocols: Disposal of Dahurinol
The proper disposal of Dahurinol must be conducted in accordance with institutional, local,

and national regulations for chemical waste. The following protocol outlines the recommended

steps for safe disposal.

1. Personal Protective Equipment (PPE): Before handling Dahurinol, ensure that appropriate

PPE is worn. This includes, but is not limited to:

Safety goggles or a face shield

Chemical-resistant gloves (e.g., nitrile)

A laboratory coat

2. Waste Classification: While a specific Safety Data Sheet (SDS) for Dahurinol providing

detailed hazard classification was not found in the public domain, as a bioactive small molecule

and potential topoisomerase inhibitor, it should be treated as a potentially hazardous chemical

waste.[3] Do not dispose of Dahurinol down the drain or in the regular trash.

3. Containerization:

Place solid Dahurinol waste into a clearly labeled, sealable container designated for

chemical waste.
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Solutions of Dahurinol should be collected in a separate, sealed, and labeled container for

liquid chemical waste. Do not mix with other incompatible waste streams.

The label on the waste container should clearly state "Hazardous Waste," the full chemical

name "Dahurinol," and the approximate quantity.

4. Segregation: Store the Dahurinol waste container in a designated satellite accumulation

area for hazardous waste. Ensure it is segregated from incompatible chemicals to prevent

accidental reactions.

5. Disposal Request: Once the waste container is full or ready for disposal, follow your

institution's established procedures for hazardous waste pickup. This typically involves

submitting a request to the Environmental Health and Safety (EHS) department.

6. Decontamination:

Any surfaces or equipment that have come into contact with Dahurinol should be thoroughly

decontaminated. Use an appropriate solvent (e.g., 70% ethanol) to wipe down the area, and

dispose of the cleaning materials as hazardous waste.

Contaminated PPE, such as gloves, should also be disposed of as hazardous chemical

waste.

Dahurinol Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Dahurinol in a laboratory setting.
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Start: Dahurinol Waste Generated

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Classify as Potentially
Hazardous Chemical Waste

3. Place in Labeled
Hazardous Waste Container

4. Store in Designated
Satellite Accumulation Area

5. Submit Waste Pickup
Request to EHS

6. Decontaminate Work Area
and Contaminated Materials

End: Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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